Cas no 183589-14-2 (Phenol,2-ethynyl-4-methyl-)

Phenol,2-ethynyl-4-methyl- is a specialized aromatic compound featuring both hydroxyl and ethynyl functional groups on a methyl-substituted phenol backbone. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and polymer applications. The ethynyl group enables facile participation in click chemistry and Sonogashira couplings, while the phenolic hydroxyl enhances solubility and further derivatization potential. Its methyl substitution offers steric and electronic modulation, improving selectivity in catalytic processes. This compound is suited for advanced material synthesis, pharmaceutical intermediates, and ligand design, where precise functional group integration is critical. Handling requires standard precautions for phenolic and acetylenic compounds.

Phenol,2-ethynyl-4-methyl- structure

Product Name:Phenol,2-ethynyl-4-methyl-

CAS No:183589-14-2

MF:C₉H₈O

MW:132.159222602844

CID:114138

PubChem ID:10486892

Update Time:2025-06-07

Phenol,2-ethynyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

- Phenol,2-ethynyl-4-methyl-
- 2-ethynyl-4-methylphenol
- 2-ethynyl-4-methyl-phenol
- p-methyl-o-ethynylphenol
- Phenol, 2-ethynyl-4-methyl- (9CI)
- 183589-14-2
- EN300-1855816
- AKOS006240000
- YGIBPZOCPTYZCL-UHFFFAOYSA-N
- DTXSID20440621
- SCHEMBL1121945
- Inchi： 1S/C9H8O/c1-3-8-6-7(2)4-5-9(8)10/h1,4-6,10H,2H3
- InChI Key： YGIBPZOCPTYZCL-UHFFFAOYSA-N
- SMILES： OC1C=CC(C)=CC=1C#C

Computed Properties

Exact Mass: 132.05800
Monoisotopic Mass: 132.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 1.68190

Phenol,2-ethynyl-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1855816-0.05g	2-ethynyl-4-methylphenol	183589-14-2	0.05g	$851.0	2023-05-26
Enamine	EN300-1855816-0.1g	2-ethynyl-4-methylphenol	183589-14-2	0.1g	$892.0	2023-05-26
Enamine	EN300-1855816-0.25g	2-ethynyl-4-methylphenol	183589-14-2	0.25g	$933.0	2023-05-26
Enamine	EN300-1855816-0.5g	2-ethynyl-4-methylphenol	183589-14-2	0.5g	$974.0	2023-05-26
Enamine	EN300-1855816-1.0g	2-ethynyl-4-methylphenol	183589-14-2	1g	$1014.0	2023-05-26
Enamine	EN300-1855816-2.5g	2-ethynyl-4-methylphenol	183589-14-2	2.5g	$1988.0	2023-05-26
Enamine	EN300-1855816-5.0g	2-ethynyl-4-methylphenol	183589-14-2	5g	$2940.0	2023-05-26
Enamine	EN300-1855816-10.0g	2-ethynyl-4-methylphenol	183589-14-2	10g	$4360.0	2023-05-26